(4-(4,7-Dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone

• IUPAC Name: [4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrothiophen-2-yl)methanone
• InChI: InChI=1S/C18H18N4O5S2/c1-26-11-3-4-12(27-2)16-15(11)19-18(29-16)21-9-7-20(8-10-21)17(23)13-5-6-14(28-13)22(24)25/h3-6H,7-10H2,1-2H3
• InChI Key: RZANWMAUNQPFRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C(=O)C4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C18H18N4O5S2
• Molecular Weight: 434.5 g/mol

Description

(4-(4,7-Dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone is a useful research compound. Its molecular formula is C18H18N4O5S2 and its molecular weight is 434.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The synthesis and biological activity of derivatives similar to the compound have been explored, with studies showing moderate to good antimicrobial activity against various bacterial strains. For instance, Mhaske et al. (2014) synthesized a novel series of derivatives that exhibited antimicrobial properties, highlighting the compound's potential in addressing bacterial infections (Mhaske, Shelke, Raundal, & Jadhav, 2014). Similarly, Patel, Agravat, & Shaikh (2011) prepared new pyridine derivatives, including compounds with structural similarities, demonstrating variable and modest antimicrobial activity against tested bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Anti-mycobacterial Chemotypes

Compounds featuring the benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, similar to the mentioned chemical, have been identified as new anti-mycobacterial chemotypes. Pancholia et al. (2016) designed and synthesized structurally diverse benzo[d]thiazole-2-carboxamides, with several compounds showing potential anti-tubercular activity against the Mycobacterium tuberculosis H37Rv strain, presenting low-cytotoxicity and promising therapeutic indexes (Pancholia, Dhameliya, Shah, Jadhavar, Sridevi, Yogeshwari, Sriram, & Chakraborti, 2016).

Corrosion Inhibition

Singaravelu, Bhadusha, & Dharmalingam (2022) investigated the corrosion inhibition of mild steel using organic inhibitors related to the chemical compound of interest. Their study demonstrated significant inhibition efficiency, highlighting the compound's utility in protecting against corrosion in acidic mediums. This research underscores the potential industrial applications of such compounds in enhancing material longevity and integrity (Singaravelu, Bhadusha, & Dharmalingam, 2022).